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Compound of Interest

Compound Name:
3',4'-Difluoro-5'-

methoxyacetophenone

CAS No.: 1256477-63-0

Cat. No.: B7964924

Get Quote

Technical Monograph: Safety, Handling, and Synthetic Utility of 3',4'-Difluoro-5'-
methoxyacetophenone

CAS Number: 1256477-63-0 Document Type: Technical Safety Guide & Handling Protocol

Version: 2.0 (Senior Scientist Review)

Executive Summary & Chemical Identity
3',4'-Difluoro-5'-methoxyacetophenone is a high-value fluorinated aromatic intermediate

used primarily in the synthesis of bioactive pharmaceutical ingredients (APIs), particularly

kinase inhibitors where metabolic stability at the phenyl ring is required. Unlike simple

acetophenones, the specific substitution pattern (3,4-difluoro-5-methoxy) imparts unique

electronic properties and, critically, elevated toxicity profiles compared to non-fluorinated

analogs.

This guide moves beyond the standard MSDS, providing a "Senior Scientist" perspective on

the why and how of handling this compound safely.
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Physicochemical Profile[1][2][3][4][5][6][7]
Property Data Source/Validation

CAS Number 1256477-63-0 [ChemScene, 2025]

Molecular Formula C₉H₈F₂O₂ Calculated

Molecular Weight 186.16 g/mol Calculated

Appearance Solid (White to Off-White) Observed (Analogous)

Solubility DMSO, Methanol, DCM Standard Organic Solvents

LogP (Predicted) ~2.3 - 2.5 Lipophilic (Bioavailable)

Hazard Class GHS06 (Toxic) CRITICAL SAFETY NOTE

Hazard Identification & Toxicology (The "Why")
Standard MSDS documents often list generic H-codes. As researchers, we must understand

the mechanism of toxicity to design effective controls.

Critical Hazard Assessment: Unlike 4'-methoxyacetophenone (which is merely an irritant), the

3',4'-difluoro substitution activates the ring and increases lipophilicity, facilitating rapid

absorption through dermal and respiratory routes. The GHS06 (Skull & Crossbones)

designation indicates acute toxicity.

Acute Toxicity (Oral/Dermal/Inhalation): High. The compound is classified under UN 2811

(Toxic Solid, Organic, n.o.s.).

Skin/Eye Interaction: The electron-withdrawing fluorine atoms make the alpha-carbon of the

acetyl group slightly more acidic and the ring more susceptible to nucleophilic attack in

metabolic pathways, potentially leading to reactive metabolites.

Target Organs: Central Nervous System (CNS) and Hepatic systems (typical for fluorinated

aromatics).

GHS Classification & Labeling[9]
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Pictogram Signal Word
Hazard Statements
(Inferred)

💀 (GHS06) DANGER

H301: Toxic if swallowed.H311:

Toxic in contact with

skin.H331: Toxic if

inhaled.H315/H319: Causes

skin/eye irritation.

Risk Management & Engineering Controls
Core Directive: Do not handle this compound on an open bench. All manipulations must occur

within a controlled environment.

A. Primary Containment (Engineering Controls)
Solids Handling: Weighing must be performed in a Chemical Fume Hood (Class II) or a

Powder Containment Balance Enclosure.

Airflow: Face velocity must be maintained > 0.5 m/s (100 fpm).

Static Control: Use an ionizing bar during weighing. Fluorinated solids are prone to static

charge, leading to "fly-away" powder that causes invisible surface contamination.

B. Personal Protective Equipment (PPE) Matrix
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Body Part Standard PPE
Required for CAS

1256477-63-0
Rationale

Hands Nitrile (4 mil)

Double Nitrile (Total

>8 mil) or Laminate

(Silver Shield)

Fluorinated organics

can permeate thin

nitrile. Double gloving

provides a

"breakthrough" buffer.

Respiratory N95 Mask
P100 / N99 or PAPR

(if outside hood)

Fine particulate

toxicity requires

HEPA-level filtration.

Eyes Safety Glasses
Chemical Goggles +

Face Shield

Risk of ocular

absorption from dusts.

Body Lab Coat
Tyvek® Sleeves or

Disposable Coverall

Prevents

accumulation on

cotton lab coats which

can transfer to

common areas.

Visualizing the Safety Workflow
The following diagram illustrates the decision logic for handling GHS06 Fluorinated

Intermediates.
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Receive Compound
(CAS 1256477-63-0)

Check GHS Label

Is it GHS06 (Toxic)?

Transfer to Fume Hood
(Do NOT Open on Bench)

Yes (Skull/Crossbones)

Standard Bench Handling
No (Irritant Only)

Don Double Nitrile Gloves
& Tyvek Sleeves

Weigh in Static-Free Vessel

Dissolve Immediately
(Reduce Dust Hazard)

Click to download full resolution via product page

Figure 1: Decision logic for handling high-potency fluorinated intermediates. Note the strict

diversion to hood containment for GHS06 compounds.

Synthetic Utility & Reaction Safety
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Why this compound? In drug discovery, the 3,4-difluoro motif is often used to block metabolic

oxidation (P450 metabolism) at the 3 and 4 positions of the phenyl ring, extending the half-life

of the drug. The 5-methoxy group provides a hydrogen bond acceptor, often critical for kinase

binding pockets.

Handling in Synthesis (The "Expert" View)
Friedel-Crafts Acylation: If synthesizing from 1,2-difluoro-3-methoxybenzene, be aware that

aluminum chloride (

) waste will contain residual fluorinated aromatics. Quench slowly into ice/HCl in the hood.

Nucleophilic Attacks: The acetyl group is reactive. If performing Grignard additions or

reductions, ensure the reaction vessel is vented through a scrubber.

Waste Disposal:

Do not mix with general organic waste if possible. Segregate as "Toxic Halogenated

Waste".

Labeling: Must explicitly state "Toxic Fluorinated Compound" to alert disposal crews.

Emergency Response Protocols
Spill Response (Solid):

Evacuate: Clear the immediate area (10 ft radius).

PPE: Don full PPE (Double gloves, Goggles, N95/P100).

Containment: Do not dry sweep (generates dust). Cover with a wet paper towel (solvent-

dampened, e.g., ethanol) to adhere powder.

Clean: Wipe up carefully. Place all waste in a sealed bag inside the hood. Wash surface with

soap and water.[1][2][3]

First Aid:
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Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen. Seek medical

attention.

Skin Contact: Wash with soap and water for 15 minutes. Do not use solvents

(ethanol/DMSO) to wash skin, as this enhances absorption of the fluorinated compound.

Eye Contact: Rinse for 15 minutes.[1][2]

Structure-Activity Relationship (SAR) Logic
Understanding the chemical structure helps predict reactivity and safety.

3',4'-Difluoro-5'-methoxyacetophenone

3,4-Difluoro Group

5-Methoxy Group

Acetyl Group

Increases Lipophilicity
Blocks Metabolism
Increases Toxicity

H-Bond Acceptor
Electron Donor

Electrophilic Center
Reactive Handle

Click to download full resolution via product page

Figure 2: Structure-Activity Relationship (SAR) breakdown. The fluorine substitution is the

primary driver for the enhanced toxicity profile compared to standard acetophenones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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